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molecular formula C12H23BrO2 B8486641 Ethyl 2,2-dimethyl-8-bromooctanoate

Ethyl 2,2-dimethyl-8-bromooctanoate

Cat. No. B8486641
M. Wt: 279.21 g/mol
InChI Key: MTEYTBYHEOMETG-UHFFFAOYSA-N
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Patent
US04997847

Procedure details

A solution of lithium diisopropylamine in cyclohexane (0.15 mol, 100 ml) and tetrahydrofuran (150 ml) was cooled to -60° C. and treated with ethyl isobutyrate (18.59 g, 0.16 mole). The solution was stirred for 1 hour then treated with 1,6-dibromohexane (51.23 g, 0.21 mole), hexamethylphosphoramide (45 g) and was stirred at -70° C. for 1 hour. The solution was then warmed to room temperature and the solvent was removed under reduced pressure. The remaining solution was treated with saturated ammonium chloride solution (400 ml) and extracted with ethylacetate (2×200 ml). The ethyl acetate extracts were combined and washed with dilute hydrochloric acid (100 ml), sodium bicarbonate (100 ml) and then dried over magnesium sulphate. The solvent and unreacted starting material were removed by distillation to give the title compound as an oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
18.59 g
Type
reactant
Reaction Step Two
Quantity
51.23 g
Type
reactant
Reaction Step Three
Quantity
45 g
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
C(NC(C)C)(C)C.[Li].C1CCCCC1.[C:15]([O:20][CH2:21][CH3:22])(=[O:19])[CH:16]([CH3:18])[CH3:17].Br[CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30]>O1CCCC1.CN(C)P(N(C)C)(N(C)C)=O>[CH3:17][C:16]([CH3:18])([CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30])[C:15]([O:20][CH2:21][CH3:22])=[O:19] |f:0.1,^1:7|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)NC(C)C.[Li]
Name
Quantity
100 mL
Type
reactant
Smiles
C1CCCCC1
Name
Quantity
150 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
Quantity
18.59 g
Type
reactant
Smiles
C(C(C)C)(=O)OCC
Step Three
Name
Quantity
51.23 g
Type
reactant
Smiles
BrCCCCCCBr
Name
Quantity
45 g
Type
solvent
Smiles
CN(P(=O)(N(C)C)N(C)C)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
was stirred at -70° C. for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
ADDITION
Type
ADDITION
Details
The remaining solution was treated with saturated ammonium chloride solution (400 ml)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethylacetate (2×200 ml)
WASH
Type
WASH
Details
washed with dilute hydrochloric acid (100 ml), sodium bicarbonate (100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate
CUSTOM
Type
CUSTOM
Details
were removed by distillation

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
CC(C(=O)OCC)(CCCCCCBr)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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